2-nitro-N-[4-(propionylamino)phenyl]benzamide

• IUPAC Name: 2-nitro-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C16H15N3O4/c1-2-15(20)17-11-7-9-12(10-8-11)18-16(21)13-5-3-4-6-14(13)19(22)23/h3-10H,2H2,1H3,(H,17,20)(H,18,21)
• InChI Key: YFDCJGBLOVLJBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

2-nitro-N-[4-(propionylamino)phenyl]benzamide, also known as NPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of chloride channels and has been shown to have a wide range of effects on various biological systems. In

Mechanism of Action

2-nitro-N-[4-(propionylamino)phenyl]benzamide is a potent inhibitor of chloride channels, which are integral membrane proteins that are responsible for the transport of chloride ions across cell membranes. This compound binds to the extracellular side of chloride channels, blocking the passage of chloride ions through the channel pore. This inhibition of chloride channels leads to a decrease in chloride ion transport across the cell membrane, which can have a wide range of effects on various biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on various biological systems. It has been shown to inhibit chloride channels in the lung, kidney, and intestine, leading to a decrease in ion transport across the cell membrane. This compound has also been shown to inhibit cell migration and cell proliferation, suggesting that it may have potential applications in cancer research. In addition, this compound has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR), which is a chloride channel that is mutated in patients with cystic fibrosis.

Advantages and Limitations for Lab Experiments

2-nitro-N-[4-(propionylamino)phenyl]benzamide has several advantages for lab experiments. It is a potent inhibitor of chloride channels, which makes it a valuable tool for studying the role of chloride channels in various biological systems. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective tool for scientific research.
However, there are also some limitations to using this compound in lab experiments. This compound has been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results. In addition, this compound has been shown to have cytotoxic effects at high concentrations, which can limit its usefulness in certain experimental systems.

Future Directions

There are several future directions for research on 2-nitro-N-[4-(propionylamino)phenyl]benzamide. One area of research could be to investigate the potential applications of this compound in cancer research. This compound has been shown to inhibit cell migration and cell proliferation, suggesting that it may have potential as an anticancer agent. Another area of research could be to investigate the potential applications of this compound in the treatment of cystic fibrosis. This compound has been shown to inhibit the activity of CFTR, which is mutated in patients with cystic fibrosis. Finally, future research could focus on developing more selective inhibitors of chloride channels, which would help to minimize the off-target effects of this compound and other chloride channel inhibitors.

Scientific Research Applications

2-nitro-N-[4-(propionylamino)phenyl]benzamide has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of chloride channels and has been shown to have a wide range of effects on various biological systems. This compound has been used to study the role of chloride channels in the regulation of ion transport in various tissues, including the lung, kidney, and intestine. It has also been used to investigate the role of chloride channels in the regulation of cell volume, cell migration, and cell proliferation.